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Compound of Interest

Compound Name: Tridecanoic acid-d9

cat. No.: B12414076

Technical Guide: Tridecanoic Acid-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tridecanoic acid-d9, a deuterated
form of the 13-carbon saturated fatty acid. This document details its physicochemical
properties, analytical applications, and biological significance, offering researchers and drug
development professionals a thorough resource for its use.

Physicochemical Properties

Tridecanoic acid-d9 is a stable, isotopically labeled compound valuable in mass spectrometry-
based analytical methods. Its properties are summarized below.

Property Value Source
Molecular Formula C13DoH1702
Molecular Weight 223.4 g/mol

Tridecanoic acid-d9, Tridecylic-

Synonyms 10,10,11,11,12,12,13,13,13-d9
acid

Physical State Solid

Storage Temperature Room Temperature
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Analytical Applications and Experimental Protocols

Tridecanoic acid-d9 is primarily utilized as an internal standard in quantitative analysis of fatty
acids and other lipids by gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS). Its deuteration ensures that it is chemically
almost identical to its non-deuterated counterpart, but with a distinct mass, making it an ideal
tool for accurate quantification.

Experimental Protocol: Quantification of Fatty Acids in
Biological Samples using GC-MS

This protocol outlines a general procedure for the extraction and quantification of total fatty
acids from biological samples, such as plasma or tissue, using Tridecanoic acid-d9 as an
internal standard.

1. Sample Preparation and Lipid Extraction:

e To a known quantity of the biological sample (e.g., 200 pL of plasma or a specific weight of
homogenized tissue), add a precise amount of Tridecanoic acid-d9 internal standard
solution.

e Add a solvent mixture, typically chloroform/methanol (2:1, v/v), to the sample.
» Vortex the mixture thoroughly to ensure complete mixing and lipid extraction.
o Centrifuge the sample to separate the organic and aqueous phases.

o Carefully collect the lower organic phase, which contains the lipids.

e Dry the extracted lipids under a stream of nitrogen.

2. Transesterification to Fatty Acid Methyl Esters (FAMES):

» To the dried lipid extract, add a reagent for transesterification, such as methanolic HCI or BF3
in methanol.

e Heat the mixture at 100°C for one hour to convert the fatty acids to their more volatile methyl
esters (FAMEs).
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After cooling, add water and a nonpolar solvent like hexane to extract the FAMEs.
Collect the upper hexane layer containing the FAMEs.

. GC-MS Analysis:
Inject an aliquot of the FAMES extract into the GC-MS system.

The GC separates the different FAMEs based on their volatility and interaction with the
column's stationary phase.

The mass spectrometer detects and quantifies the individual FAMEs and the Tridecanoic
acid-d9 methyl ester internal standard.

The concentration of each fatty acid is determined by comparing its peak area to the peak
area of the internal standard.
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Caption: Workflow for fatty acid quantification using Tridecanoic acid-d9.
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Biological Context and Significance

Tridecanoic acid, the non-deuterated form of Tridecanoic acid-d9, is an odd-chain saturated
fatty acid. While less common than even-chain fatty acids, it plays distinct roles in metabolism
and has demonstrated notable biological activities.

Metabolic Pathway: B-Oxidation of Tridecanoic Acid

Odd-chain fatty acids like tridecanoic acid undergo (3-oxidation, similar to even-chain fatty
acids. However, the final cleavage step yields propionyl-CoA and acetyl-CoA, whereas even-
chain fatty acids produce only acetyl-CoA. Propionyl-CoA can be converted to succinyl-CoA,
which is an intermediate of the tricarboxylic acid (TCA) cycle. This anaplerotic role allows odd-
chain fatty acids to replenish TCA cycle intermediates.
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Caption: -Oxidation of Tridecanoic Acid.
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Antibacterial and Antibiofilm Activity

Recent studies have highlighted the potential of tridecanoic acid as an antibacterial and
antibiofilm agent. It has shown efficacy against various pathogenic bacteria, including

Escherichia coli.

The proposed mechanism of action involves the disruption of the bacterial cell membrane,
leading to increased permeability and ultimately, cell lysis. Additionally, in silico studies suggest
that tridecanoic acid may inhibit DNA gyrase, an essential enzyme for bacterial DNA replication.
This multifaceted mode of action makes it a compound of interest in the development of new

antimicrobial strategies.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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